Cas no 315675-44-6 (4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide)

• Product Name: 4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide
• CAS No: 315675-44-6
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 3082589
• PubChem ID: 703707
• Update Time: 2025-08-04

4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-(2-phenoxy-acetylamino)-thiophene-3-carboxylic acid amide
• 4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide
• 315675-44-6
• MFCD01342284
• 4,5-dimethyl-2-[(phenoxyacetyl)amino]-3-thiophenecarboxamide
• NCGC00288845-01
• STK001889
• AK-968/11992653
• SR-01000493668
• F2590-0235
• Oprea1_495797
• AKOS000678753
• AB00279530-02
• Oprea1_235942
• SR-01000493668-1
• 4,5-DIMETHYL-2-[(2-PHENOXYACETYL)AMINO]-3-THIOPHENECARBOXAMIDE
• 4,5-dimethyl-2-[(2-phenoxyacetyl)amino]thiophene-3-carboxamide
• 4,5-dimethyl-2-[(phenoxyacetyl)amino]thiophene-3-carboxamide

• Inchi： 1S/C15H16N2O3S/c1-9-10(2)21-15(13(9)14(16)19)17-12(18)8-20-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H2,16,19)(H,17,18)
• InChI Key： MLHWEUPZZBVNIX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C(C)=C1C)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.08816355Da
• Monoisotopic Mass: 304.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Additional information on 4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide

Comprehensive Overview of 4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide (CAS No. 315675-44-6)

4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide, with the CAS number 315675-44-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene-carboxamide family, a class known for its versatile applications in drug discovery and material science. The presence of both phenoxyacetamido and dimethyl substituents enhances its structural uniqueness, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for thiophene derivatives has surged due to their potential in developing anti-inflammatory and antimicrobial agents. A growing number of studies highlight the role of 4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide in modulating biological pathways, particularly in enzyme inhibition and receptor binding. This aligns with the broader trend of targeting small-molecule therapeutics for personalized medicine, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the compound's carboxamide moiety offers excellent opportunities for structure-activity relationship (SAR) studies. Researchers frequently search for "thiophene-carboxamide synthesis" or "CAS 315675-44-6 applications" to explore its utility in heterocyclic chemistry. Its stability under physiological conditions further positions it as a candidate for drug delivery systems, a field gaining traction with advancements in nanotechnology.

Another area of interest is the compound's potential in agrochemical formulations. With increasing global focus on sustainable agriculture, derivatives of 4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide are being investigated for their pesticidal and herbicidal properties. Searches like "thiophene-based agrochemicals" reflect this trend, underscoring the compound's relevance in addressing food security challenges.

Quality control and analytical methods for CAS 315675-44-6 are also critical discussion points. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity, a topic often queried as "analytical characterization of thiophene derivatives." This aligns with the pharmaceutical industry's emphasis on Good Manufacturing Practices (GMP) and regulatory compliance.

In summary, 4,5-dimethyl-2-(2-phenoxyacetamido)thiophene-3-carboxamide represents a multifaceted compound with applications spanning medicinal chemistry, agrochemicals, and material science. Its CAS number 315675-44-6 serves as a key identifier for researchers and industries alike, while its structural features continue to inspire innovation in small-molecule design. As scientific inquiries evolve, this compound remains a promising candidate for addressing contemporary challenges in health and sustainability.